Cas no 898765-37-2 (4'-Bromo-2,2-dimethylbutyrophenone)

• Product Name: 4'-Bromo-2,2-dimethylbutyrophenone
• CAS No: 898765-37-2
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 871994
• PubChem ID: 24724032
• Update Time: 2025-06-08

4'-Bromo-2,2-dimethylbutyrophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-2,2-dimethylbutan-1-one
• 4'-BROMO-2,2-DIMETHYLBUTYROPHENONE
• DTXSID70642431
• MFCD03841131
• AKOS011974590
• 898765-37-2
• 4'-Bromo-2,2-dimethylbutyrophenone

• MDL： MFCD03841131
• Inchi： 1S/C12H15BrO/c1-4-12(2,3)11(14)9-5-7-10(13)8-6-9/h5-8H,4H2,1-3H3
• InChI Key： AOTFOLPFYOXBNI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(C)(C)CC)=O

Computed Properties

• Exact Mass: 254.03100
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.255
• Boiling Point: 309.6°C at 760 mmHg
• Flash Point: 39.3°C
• Refractive Index: 1.526
• PSA: 17.07000
• LogP: 4.06800

Additional information on 4'-Bromo-2,2-dimethylbutyrophenone

Professional Introduction to 4'-Bromo-2,2-dimethylbutyrophenone (CAS No: 898765-37-2)

4'-Bromo-2,2-dimethylbutyrophenone, identified by the Chemical Abstracts Service Number (CAS No) 898765-37-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of butyrophenone derivatives, which are widely recognized for their diverse applications in medicinal chemistry and material science. The presence of a bromine substituent at the 4' position and the 2,2-dimethylbutyl group in its structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The< strong>4'-Bromo-2,2-dimethylbutyrophenone molecule exhibits a high degree of structural complexity, which contributes to its versatility in various chemical transformations. Its molecular formula can be represented as C₁₁H₁₅BrO, reflecting the presence of carbon, hydrogen, bromine, and oxygen atoms. The bromine atom at the 4' position serves as a reactive site for further functionalization, enabling the synthesis of more complex derivatives through nucleophilic aromatic substitution or cross-coupling reactions.

In recent years, there has been a growing interest in< strong>4'-Bromo-2,2-dimethylbutyrophenone due to its potential applications in the development of novel pharmaceutical agents. Butyrophenone derivatives are known for their role as intermediates in the synthesis of drugs targeting neurological disorders. For instance, studies have demonstrated that certain analogs of butyrophenones exhibit properties similar to those of dopamine receptor antagonists, which are crucial in treating conditions such as schizophrenia and Parkinson's disease. The brominated derivative< strong>4'-Bromo-2,2-dimethylbutyrophenone is being explored as a precursor for designing more potent and selective pharmacological compounds.

The< strong>CAS No: 898765-37-2 compound has also shown promise in materials science, particularly in the synthesis of liquid crystals and organic semiconductors. The rigid structure of butyrophenone derivatives allows for precise control over molecular alignment, which is essential for applications in display technologies and electronic devices. Researchers have leveraged the reactivity of< strong>4'-Bromo-2,2-dimethylbutyrophenone to develop novel liquid crystal materials with enhanced thermal stability and optical properties.

Recent advancements in synthetic methodologies have further expanded the utility of< strong>4'-Bromo-2,2-dimethylbutyrophenone. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient introduction of various functional groups into the butyrophenone core. This has opened up new avenues for creating structurally diverse derivatives with tailored biological activities. For example, researchers have successfully incorporated heterocyclic moieties into the< strong>4'-Bromo-2,2-dimethylbutyrophenone framework to develop compounds with enhanced binding affinity to specific biological targets.

The pharmacological potential of< strong>CAS No: 898765-37-2 has been further investigated through computational modeling and high-throughput screening techniques. These approaches have facilitated the identification of lead compounds with improved pharmacokinetic profiles. Studies indicate that modifications at the bromine substituent and the dimethylbutyl group can significantly influence the metabolic stability and bioavailability of derived compounds. This underscores the importance of< strong>4'-Bromo-2,2-dimethylbutyrophenone as a key building block in drug discovery programs.

In addition to its pharmaceutical applications, 4'-Bromo-2,2-dimethylbutyrophenone has found utility in agrochemical research. Derivatives of this compound have been explored as intermediates for synthesizing herbicides and fungicides with improved efficacy and environmental compatibility. The ability to functionalize the bromine atom allows for the creation of compounds that exhibit selective toxicity towards target organisms while minimizing harm to non-target species.

The synthesis of< strong>CAS No: 898765-37-2 typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include bromination of appropriate butyrophenone precursors followed by purification steps such as recrystallization or column chromatography. Advances in green chemistry principles have also led to the development of more sustainable synthetic methods that minimize waste and reduce energy consumption.

The future prospects for< strong>4'-Bromo-2,2-dimethylbutyrophenone are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with significant therapeutic value. Additionally, innovations in synthetic chemistry may further streamline the production process, making this compound more accessible for industrial applications.

In conclusion,< strong>CAS No: 898765-37-2, refers to< strong>4'-Bromo-2,2-dimethylbutyrophenone, a versatile organic compound with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new possibilities for this compound,< strong>CAS No: 898765-37-2, it is poised to play an increasingly important role in addressing global challenges in health care and technology.